Cas no 861452-42-8 (5-Cyclopropyl-7-(Trifluoromethyl)Pyrazolo1,5-APyrimidine-2-Carbonyl Chloride)

• Product Name: 5-Cyclopropyl-7-(Trifluoromethyl)Pyrazolo1,5-APyrimidine-2-Carbonyl Chloride
• CAS No: 861452-42-8
• MF: C₁₁H₇ClF₃N₃O
• MW: 289.640991449356
• MDL: MFCD04967295
• CID: 3058269
• PubChem ID: 6485418
• Update Time: 2025-04-21

5-Cyclopropyl-7-(Trifluoromethyl)Pyrazolo1,5-APyrimidine-2-Carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• <br>5-Cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chlor ide
• 861452-42-8
• EN300-228985
• 5-cyclopropyl-7-trifluoromethyl-pyrazolo-[1,5-a]pyrimidine-2-carbonyl chloride
• AKOS000301664
• 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonylchloride
• SCHEMBL3060542
• 5-Cyclopropyl-7-trifluoromethyl-pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• 5-Cyclopropyl-7-trifluoromethyl-pyrazolo[1,5-a]-pyrimidine-2-carbonyl chloride
• STK349289
• WZQIFXLAPFZVPC-UHFFFAOYSA-N
• 5-cyclopropyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carbonyl chloride
• BBL039766
• 5-Cyclopropyl-7-(Trifluoromethyl)Pyrazolo1,5-APyrimidine-2-Carbonyl Chloride

• MDL： MFCD04967295
• Inchi： 1S/C11H7ClF3N3O/c12-10(19)7-4-9-16-6(5-1-2-5)3-8(11(13,14)15)18(9)17-7/h3-5H,1-2H2
• InChI Key： WZQIFXLAPFZVPC-UHFFFAOYSA-N
• SMILES： ClC(C1C=C2N(C(C(F)(F)F)=CC(C3CC3)=N2)N=1)=O

Computed Properties

• Exact Mass: 289.0229740g/mol
• Monoisotopic Mass: 289.0229740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.3Ų

5-Cyclopropyl-7-(Trifluoromethyl)Pyrazolo1,5-APyrimidine-2-Carbonyl Chloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT